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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

Abstract: The hexaaquaaluminum(lll) cation, [Al(H20)e]3+, is a fundamental species in aqueous
aluminum chemistry and forms the core of numerous crystalline compounds. Its structure and
the influence of counter-ions on the crystal lattice are of significant interest to researchers in
materials science, geochemistry, and drug development. This guide provides a detailed
overview of the crystal structure of hexaaquaaluminum compounds, summarizing key
crystallographic data, outlining the experimental protocols for their determination, and
illustrating the foundational molecular geometry and analytical workflows.

The Hexaaquaaluminum(lll) Cation: Core Geometry

The aluminum(lll) ion (AR*) typically exhibits a coordination number of six in aqueous
environments, bonding with six water molecules to form the stable hexaaquaaluminum(lIl)
complex ion, [Al(H20)s]3*.[1][2][3] The six water molecules act as ligands, donating a lone pair
of electrons from the oxygen atom to the vacant orbitals of the central aluminum ion.[3] This
coordination results in a well-defined and slightly distorted octahedral geometry.[4] The average
Al-O bond distance within this octahedron is consistently reported to be approximately 1.87 to
1.88 A.[4] The overall crystal structure is then formed by the arrangement of these cations with
their corresponding counter-anions and, often, additional water molecules of crystallization, all
interconnected by an extensive network of hydrogen bonds.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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